Ethanesulfinamide

• IUPAC Name: ethanesulfinamide
• InChI: InChI=1S/C2H7NOS/c1-2-5(3)4/h2-3H2,1H3
• InChI Key: HIGURQRYZKCDQF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)N
• Molecular Formula: C2H7NOS
• Molecular Weight: 93.15 g/mol
• CAS RN: 77044-47-4

Description

Ethanesulfinamide is a type of sulfonamide, which is an organic compound containing the functional group R−S(=O)2−NR2. It consists of a sulfonyl group (O=S=O) connected to an amine group (−NH2). Sulfonamides are typically crystalline and are used in many important drugs.

Synthesis Analysis

Sulfonamides can be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine. Methanesulfonamide is used in the synthesis of important organic reagents.

Molecular Structure Analysis

The molecular structure of ethanesulfinamide is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them.

Chemical Reactions Analysis

The dynamical behavior of a chemically-reacting system is determined by the stoichiometry of the reactions, the structure of the graph underlying the network, and the reaction phenomenology embodied in the rate laws.

Physical And Chemical Properties Analysis

Physical properties of matter include color, density, hardness, and melting and boiling points. A chemical property describes the ability of a substance to undergo a specific chemical change.

Scientific Research Applications

Metal Coordination and Frameworks

Ethanesulfonic acid-based buffers like 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonic acid (HEPES) have been found to coordinate metal ions, contrary to previous assumptions of their non-coordinating nature. A study demonstrated the formation of a polymeric complex involving HEPES and silver(I) ion, highlighting its potential application in metal–organic frameworks (Bilinovich et al., 2011).

Role in Methanogenesis

2-(Methylthio)ethanesulfonate (CH3S-CoM), an intermediate in methanogenesis from methanol, has been studied in cell-free extracts of Methanosarcina barkeri. The research resolved the enzyme system involved in the methyltransfer from methanol to 2-mercaptoethanesulfonate (HS-CoM), providing insights into biochemical pathways in methanogenesis (Meijden et al., 1983).

Analytical Chemistry and Sensor Development

In the field of analytical chemistry, N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) (EBDMBS) has been synthesized for applications as heavy metal sensors. EBDMBS fabricated onto glassy carbon electrode showed high sensitivity and dynamic concentration ranges, indicating its potential in detecting toxic pollutants (Sheikh et al., 2016).

Chiral Separation in High-Performance Liquid Chromatography

Ethanesulfonic acid (ESA) significantly impacts the chiral high-performance liquid chromatography (HPLC) separation of basic compounds, demonstrating its utility in facilitating ion-pair salt formation and increasing binding with chiral stationary phases (Stringham & Ye, 2006).

Biological Studies and Methanogenic Bacteria

2-Mercaptoethanesulfonic acid (HS-CoM) has been essential in the growth and study of Methanobacterium ruminantium, a methanogenic bacterium. Research using HS-CoM under pressurized atmospheres has enhanced our understanding of these bacteria's nutritional requirements and growth mechanisms (Balch & Wolfe, 1976).

Antioxidant Supplementation in Diabetes Mellitus

Taurine, 2-amino ethanesulfonic acid, has been researched for its cytoprotective properties, including antioxidation and membrane stabilization. Studies have shown its effectiveness against type 1 and type 2 diabetes mellitus and their complications, emphasizing its potential in antioxidant supplementation and management of diabetes (Sirdah, 2015).

Mechanism of Action

Sulfonamides, such as ethanesulfinamide, have a characteristic ability to react to form new substances. They include its flammability and susceptibility to corrosion.

Safety and Hazards

Ethanesulfinamide may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of this compound.

Relevant Papers There are several papers that discuss sulfonamides and their derivatives. For instance, a paper discusses the synthesis and biological activity of newly designed sulfonamide-based indole derivatives as anti-microbial agents. Another paper discusses the recent progress in the development of desalination membranes by interfacial polymerization.